6-[4-(6-Pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[4-(6-pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H17N7/c20-13-15-4-6-18(22-14-15)25-9-11-26(12-10-25)19-7-5-17(23-24-19)16-3-1-2-8-21-16/h1-8,14H,9-12H2
• InChI Key: HUIBBGYMZAOJKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=C(C=C2)C#N)C3=NN=C(C=C3)C4=CC=CC=N4
• Molecular Formula: C19H17N7
• Molecular Weight: 343.4 g/mol

Description

The compound “6-[4-(6-Pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]pyridine-3-carbonitrile” is a novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivative. It has been designed, synthesized, and evaluated for its anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its molecular weight and the number of hydrogen bond donors and acceptors, fulfill the criteria of Lipinski’s rule of five and were found to be in the acceptable range for evaluation of the drug-like molecules.

Future Directions

The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development. This suggests that this compound and its derivatives could be potential candidates for the development of new and effective anti-TB drugs.